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CAS No.: 7499-19-6
Cat. No.: B16365401
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An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-3-phenylpropanamide, a derivative of phenylalanine, represents a core structural
motif in various pharmacologically active compounds. Its synthesis and characterization are
fundamental steps in the discovery and development of new chemical entities. Understanding
the precise molecular architecture and electronic properties of this compound is paramount for
predicting its biological activity, metabolic fate, and potential for further functionalization. This
technical guide provides a comprehensive overview of the spectroscopic data of 2-Methyl-3-
phenylpropanamide, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) data. This guide is intended to serve as a valuable
resource for researchers by providing not only the spectral data but also the underlying
principles of data acquisition and interpretation.

A Note on Data Source: The spectroscopic data presented in this guide are predicted values
generated from computational models, as comprehensive experimental data is not readily
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available in public databases. These predictions offer a robust framework for understanding the
expected spectral features of 2-Methyl-3-phenylpropanamide.

Molecular Structure and Predicted Spectroscopic
Overview

The chemical structure of 2-Methyl-3-phenylpropanamide is presented below:
Structure:

Molecular Formula: C10H13NO[1]

Molecular Weight: 163.22 g/mol [1]

A summary of the predicted spectroscopic data is provided in the table below for quick

reference.
Spectroscopic Technique Predicted Key Data Points
Phenyl protons (~7.2-7.4 ppm), Amide protons
~5.5-7.5 ppm, broad), Methine proton (~2.5
'H NMR ( pp ) proton (
ppm), Methylene protons (~2.7 and ~2.9 ppm),
Methyl protons (~1.2 ppm)
Carbonyl carbon (~178 ppm), Phenyl carbons
~126-140 ppm), Methine carbon (~45 ppm),
G NMR ( ppm) (~45 ppm)

Methylene carbon (~40 ppm), Methyl carbon
(~18 ppm)

N-H stretch (~3300-3500 cm~1), C-H stretch
(aromatic and aliphatic, ~2850-3100 cm~1), C=0
stretch (~1650 cm~1), C=C stretch (aromatic,
~1450-1600 cm~1), N-H bend (~1600 cm~1)

IR Spectroscopy

Molecular ion [M]*s at m/z 163. Key fragments
at m/z 146 ([M-NHs]*s), m/z 120 ([M-CsH7N]*e),
m/z 91 ([C7H7]*), m/z 72 ([CaHsNO]*), m/z 44
([C2HaN]™).

Mass Spectrometry
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'H Nuclear Magnetic Resonance (NMR)
Spectroscopy

Proton NMR spectroscopy is a powerful technique for elucidating the structure of organic
molecules by providing information about the chemical environment of hydrogen atoms.

Experimental Protocol (Hypothetical)

A standard protocol for acquiring a *H NMR spectrum would involve dissolving approximately 5-
10 mg of 2-Methyl-3-phenylpropanamide in 0.5-0.7 mL of a deuterated solvent, such as
chloroform-d (CDCIs) or dimethyl sulfoxide-de (DMSO-ds), containing a small amount of
tetramethylsilane (TMS) as an internal standard (O ppm). The spectrum would be recorded on a
400 MHz or higher field NMR spectrometer.

Caption: Workflow for tH NMR Data Acquisition.

Predicted *H NMR Spectrum

The predicted *H NMR spectrum of 2-Methyl-3-phenylpropanamide in CDCIs at 400 MHz is
summarized below.

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~7.20-7.40 Multiplet 5H Phenyl protons (Ar-H)
) Amide protons (-
~55-75 Broad Singlet 2H
CONHz)
) Methylene proton (-
~2.90 Multiplet 1H
CH3z-)
) Methylene proton (-
~2.70 Multiplet 1H
CHz2-)
~2.50 Multiplet 1H Methine proton (-CH-)
~1.20 Doublet 3H Methyl protons (-CHs)
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Interpretation of the Predicted *H NMR Spectrum

e Aromatic Protons (& ~7.20 - 7.40): The complex multiplet in this region, integrating to five
protons, is characteristic of the monosubstituted benzene ring.

e Amide Protons (& ~5.5 - 7.5): The two amide protons are expected to appear as a broad
singlet. The chemical shift of these protons can be highly variable and is dependent on
concentration and solvent due to hydrogen bonding.

e Methylene Protons (6 ~2.70 and ~2.90): The two protons of the methylene group (-CHz-) are
diastereotopic due to the adjacent chiral center. Therefore, they are chemically non-
equivalent and are predicted to appear as separate multiplets.

e Methine Proton (& ~2.50): The methine proton (-CH-), being adjacent to both the methyl and
methylene groups, is expected to be a multiplet.

o Methyl Protons (& ~1.20): The three protons of the methyl group (-CHs) are predicted to
appear as a doublet due to coupling with the adjacent methine proton.

13C Nuclear Magnetic Resonance (NMR)
Spectroscopy

Carbon-13 NMR spectroscopy provides information about the carbon framework of a molecule.

Experimental Protocol (Hypothetical)

The sample preparation for 23C NMR is similar to that for *H NMR. A proton-decoupled 3C NMR
spectrum would typically be acquired on a 100 MHz spectrometer (for a 400 MHz proton
instrument).

Caption: Workflow for 3C NMR Data Acquisition.

Predicted *C NMR Spectrum

The predicted chemical shifts for the carbon atoms of 2-Methyl-3-phenylpropanamide are
listed below.
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Chemical Shift (6, ppm) Assighment

~178 Carbonyl carbon (C=0)
~140 Phenyl carbon (ipso-C)
~129 Phenyl carbons (ortho-C)
~128 Phenyl carbons (meta-C)
~126 Phenyl carbon (para-C)
~45 Methine carbon (-CH-)
~40 Methylene carbon (-CHz-)
~18 Methyl carbon (-CHs)

Interpretation of the Predicted **C NMR Spectrum

e Carbonyl Carbon (& ~178): The signal at the lowest field is assigned to the carbonyl carbon
of the amide group.

» Aromatic Carbons (& ~126-140): Four distinct signals are predicted for the six carbons of the
phenyl ring due to symmetry. The ipso-carbon (attached to the propyl chain) is expected at
the lowest field among the aromatic carbons, while the para-carbon is predicted at the
highest field. The ortho and meta carbons would have similar chemical shifts.

» Aliphatic Carbons (& ~18-45): The three aliphatic carbons appear at higher fields. The
methine carbon is predicted to be the most downfield of the three, followed by the methylene
carbon, and finally the methyl carbon at the highest field.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.

Experimental Protocol (Hypothetical)

An FT-IR spectrum of 2-Methyl-3-phenylpropanamide could be obtained by placing a small
amount of the solid sample directly on the diamond crystal of an Attenuated Total Reflectance
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(ATR) accessory of an FT-IR spectrometer.

Caption: Workflow for FT-IR Data Acquisition.

Predicted IR Spectrum

The predicted characteristic IR absorption bands for 2-Methyl-3-phenylpropanamide are
tabulated below.

Wavenumber (cm~—?) Intensity Assignment

~3400, ~3200 Medium N-H stretch (amide)
~3080, ~3030 Medium C-H stretch (aromatic)
~2960, ~2870 Medium C-H stretch (aliphatic)
~1650 Strong C=0 stretch (amide | band)
~1600 Medium N-H bend (amide Il band)
~1600, ~1495, ~1455 Medium C=C stretch (aromatic ring)

C-H bend (out-of-plane,
~740, ~700 Strong )
monosubstituted benzene)

Interpretation of the Predicted IR Spectrum

e N-H Stretching (~3400, ~3200 cm~1): The two bands in this region are characteristic of the
symmetric and asymmetric stretching vibrations of the primary amide (-NHz) group.

e C-H Stretching (~2870-3080 cm~1): The absorptions above 3000 cm~* are attributed to the
C-H stretching of the aromatic ring, while those below 3000 cm~* are from the aliphatic C-H
bonds of the methyl, methylene, and methine groups.

e C=0 Stretching (~1650 cm~1): The strong absorption band in this region is the characteristic
carbonyl stretch of the amide group (Amide | band).

e N-H Bending (~1600 cm~1): This band, often referred to as the Amide Il band, arises from the
in-plane bending of the N-H bonds.
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e Aromatic C=C Stretching (~1455-1600 cm~1): These absorptions are characteristic of the
carbon-carbon stretching vibrations within the benzene ring.

e C-H Bending (~700-740 cm~1): The strong bands in this region are due to the out-of-plane
bending of the C-H bonds of the monosubstituted phenyl group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification and structural elucidation.

Experimental Protocol (Hypothetical)

An electron ionization (EI) mass spectrum would be obtained by introducing a small amount of
the sample into the mass spectrometer, where it is vaporized and bombarded with a high-
energy electron beam (typically 70 eV). The resulting ions are then separated based on their
mass-to-charge ratio (m/z).

Caption: Workflow for Mass Spectrometry Data Acquisition.

Predicted Mass Spectrum

The predicted major ions in the El mass spectrum of 2-Methyl-3-phenylpropanamide are
presented below.

m/z Predicted lon Structure/Formula
163 [C10H13NO]** (Molecular lon)

146 [C10H120]*e

120 [CsHsO]*

91 [C7H]*

72 [CsHsNOJ*

44 [C2HsN]*

Interpretation and Predicted Fragmentation Pattern
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The molecular ion peak is expected at m/z 163, corresponding to the molecular weight of 2-
Methyl-3-phenylpropanamide. The predicted fragmentation pattern can be rationalized as
follows:

m/z 146: Loss of ammonia (NHs) from the molecular ion.

e m/z 120: Cleavage of the bond between the carbonyl carbon and the adjacent methine
carbon.

e m/z 91: A very common fragment in compounds containing a benzyl group, corresponding to
the tropylium ion ([C7H7]*).

e m/z 72: Cleavage of the bond between the alpha and beta carbons relative to the phenyl
ring.

e m/z 44: A characteristic fragment for primary amides, resulting from McLafferty

Loss of C3H6NO
Loss of C7H7
/2 72 Loss of C2H4 M

Click to download full resolution via product page

rearrangement.

Caption: Predicted Fragmentation of 2-Methyl-3-phenylpropanamide.

Conclusion

This technical guide has provided a comprehensive overview of the predicted spectroscopic
data for 2-Methyl-3-phenylpropanamide. The analysis of the predicted *H NMR, 3C NMR, IR,
and MS spectra provides a detailed and self-consistent structural elucidation of the molecule.
This information is crucial for the unambiguous identification of 2-Methyl-3-
phenylpropanamide and serves as a foundational dataset for researchers engaged in the
synthesis, characterization, and application of this and related compounds in the field of drug
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discovery and development. While based on predictions, this guide establishes a strong
baseline for the interpretation of experimental data once it becomes available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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